Cas no 1071814-43-1 (2-(1-Methyl-1H-pyrazol-5-yl)acetonitrile)

• Product Name: 2-(1-Methyl-1H-pyrazol-5-yl)acetonitrile
• CAS No: 1071814-43-1
• MF: C₆H₇N₃
• MW: 121.139880418777
• MDL: MFCD09859321
• CID: 1071392
• PubChem ID: 25248374
• Update Time: 2025-04-20

2-(1-Methyl-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-1H-pyrazol-5-yl)acetonitrile
• (1-Methyl-1H-pyrazol-5-yl)acetonitrile
• 1-methyl-1H-Pyrazole-5-acetonitrile
• 2-(2-methylpyrazol-3-yl)acetonitrile
• SB13793
• PYXBEBZQSMLHTC-UHFFFAOYSA-N
• CS-0308785
• Z1198234705
• 1071814-43-1
• SCHEMBL2777756
• DA-29235
• ALBB-021666
• EN300-132326
• MFCD09859321
• AKOS005168356
• AS-41155
• STK353047
• 1H-Pyrazole-5-acetonitrile, 1-methyl-

• MDL： MFCD09859321
• Inchi： 1S/C6H7N3/c1-9-6(2-4-7)3-5-8-9/h3,5H,2H2,1H3
• InChI Key： PYXBEBZQSMLHTC-UHFFFAOYSA-N
• SMILES： N1(C)C(=CC=N1)CC#N

Computed Properties

• Exact Mass: 121.063997236g/mol
• Monoisotopic Mass: 121.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 262.1±15.0 °C at 760 mmHg
• Flash Point: 112.3±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(1-Methyl-1H-pyrazol-5-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)